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Compound of Interest

Compound Name: Glycyl-D-threonine

Cat. No.: B11750392 Get Quote

Essential Safety and Handling of Glycyl-D-
threonine
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and experimental integrity.

This document provides essential, immediate safety and logistical information for the handling

of Glycyl-D-threonine, including personal protective equipment (PPE) guidelines, operational

procedures, and disposal plans.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Glycyl-D-threonine is not readily available, data

from related compounds like L-Threonine and DL-Threonine suggest that it is not classified as

a hazardous substance.[1][2][3] However, in a laboratory setting, adherence to good industrial

hygiene and safety practices is crucial.[4] The following table summarizes the recommended

PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11750392?utm_src=pdf-interest
https://www.benchchem.com/product/b11750392?utm_src=pdf-body
https://www.benchchem.com/product/b11750392?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7532-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg0MjJ8YXBwbGljYXRpb24vcGRmfGFEZzBMMmhtTkM4NU1UYzVNekEyTWpJNU56a3dMMU5FUWw4M05UTXlYMGRDWDBWT0xuQmtaZ3w2ODdjZTcyOGQ4NzYxNzkyMWVmMGM1ODY1MzUwOTVjYzAwZjJlNTg1OWQ4MDQ2YzA0NWVlYjk2YjkzZWFhMWIx
https://www.fishersci.com/store/msds?partNumber=BP394100&productDescription=L-THREONINE100GM&vendorId=VN00033897&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/119050-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC346970050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2][4]

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

rubber) and clothing to prevent skin exposure.[1]

[2][4]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is typically

needed.[2][4] If dust formation is likely, a

particulate filter respirator (e.g., P1) may be

necessary.[1]

Operational Plan
A systematic approach to handling Glycyl-D-threonine from receipt to use will minimize

contamination risks and ensure the compound's stability.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (74807-44-6 for the dihydrate) on the label

match the order.[5][6]

2. Storage:

Store the compound in a dry, cool, and well-ventilated place.[4]

Keep the container tightly closed to prevent moisture absorption.[4]

Recommended storage is at room temperature, ideally below 15°C in a cool and dark place.

For stock solutions, storage at -20°C (for up to one month) or -80°C (for up to six months) is
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recommended to maintain stability.[5]

3. Preparation of Solutions:

Handle the solid powder in a manner that avoids dust formation.[1]

Consult product-specific information for appropriate solvents. To aid dissolution, techniques

such as warming the solution to 37°C or using an ultrasonic bath may be employed.[5]

When preparing solutions with co-solvents, ensure each solvent is fully dissolved before

adding the next.[5]

4. Handling:

Practice good industrial hygiene.[4]

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly after handling.

Disposal Plan
Based on the non-hazardous nature of related threonine compounds, standard disposal

procedures for non-hazardous chemical waste can be followed.

1. Unused Product:

Dispose of unused Glycyl-D-threonine in accordance with local, state, and federal

regulations for non-hazardous chemical waste.

Do not dispose of down the drain unless explicitly permitted by local wastewater treatment

regulations.

2. Contaminated Materials:
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Dispose of contaminated labware (e.g., pipette tips, tubes) and PPE (e.g., gloves) as solid

laboratory waste.

Place contaminated materials in a suitable, closed container for disposal.

Experimental Workflow
The following diagram illustrates the key steps in the handling and workflow of Glycyl-D-
threonine.
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Workflow for Handling Glycyl-D-threonine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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